Cas no 941980-69-4 (2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• CAS No: 941980-69-4
• MF: C₁₉H₁₅BrFN₃O₂S₂
• MW: 480.373704195023
• CID: 6216215
• PubChem ID: 16899169
• Update Time: 2025-08-05

2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• N-(3-bromophenyl)-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• AKOS024641090
• F2335-0665
• N-(3-bromophenyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• 2-[(4-{[(3-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• 941980-69-4

• Inchi： 1S/C19H15BrFN3O2S2/c20-12-2-1-3-15(8-12)23-17(25)9-16-10-27-19(24-16)28-11-18(26)22-14-6-4-13(21)5-7-14/h1-8,10H,9,11H2,(H,22,26)(H,23,25)
• InChI Key： XGRTWXKGYZLBGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CC1=CSC(=N1)SCC(NC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 478.97731g/mol
• Monoisotopic Mass: 478.97731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125Ų

Additional information on 2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide

2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide: A Comprehensive Overview

2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide is a complex organic compound with the CAS Registry Number 941980-69-4. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in recent years due to their diverse biological activities and potential applications in drug discovery. The molecule features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, making it a versatile scaffold for various chemical modifications.

The structure of this compound is characterized by the presence of a sulfanyl group (-S-) attached to the thiazole ring, which introduces additional electronic and steric effects. The N-(4-fluorophenyl)acetamide moiety further enhances the compound's pharmacokinetic properties, such as solubility and bioavailability. The 3-bromophenyl group incorporated into the molecule adds a layer of complexity, potentially influencing its interaction with biological targets.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The unique combination of functional groups in this compound suggests that it may exhibit multifaceted biological activities. For instance, the sulfanyl group could act as a hydrogen bond donor or acceptor, facilitating interactions with protein targets. Meanwhile, the fluorophenyl group may contribute to lipophilicity, enhancing membrane permeability.

One area of active research involving this compound is its potential role in targeting protein kinases, which are critical regulators of cellular signaling pathways. The thiazole ring's ability to coordinate with metal ions could make this compound a promising candidate for inhibiting kinase activity. Additionally, the presence of bromine in the aromatic ring may facilitate radiolabeling, enabling its use in imaging studies or as a tracer in pharmacokinetic analyses.

Another intriguing aspect of this compound is its potential as a prodrug or a substrate for enzymatic activation. The amide bonds within the molecule could serve as sites for cleavage by specific enzymes, releasing bioactive metabolites. This property could be exploited in designing drugs with controlled release profiles or enhanced selectivity.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that highlight modern organic synthesis techniques. The assembly of the thiazole ring typically requires careful control over reaction conditions to ensure regioselectivity and yield optimization. The introduction of substituents at specific positions on the thiazole ring further underscores the importance of stereochemical considerations in organic synthesis.

In terms of analytical characterization, advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular geometry and intermolecular interactions, which are essential for understanding its biological behavior.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound through preclinical studies. Its ability to modulate key cellular pathways makes it a compelling candidate for addressing unmet medical needs in various disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.

In conclusion, 2-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide (CAS No: 941980-69-4) represents a sophisticated example of modern medicinal chemistry. Its unique structural features and promising biological profile position it as a valuable tool in drug discovery research. As scientific advancements continue to unfold, this compound holds great potential for contributing to innovative therapeutic solutions.